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The cyclopropane ring, a seemingly simple three-membered carbocycle, is a privileged motif in
a vast array of biologically active molecules, including pharmaceuticals and agrochemicals.[1]
[2] Its unique conformational rigidity and electronic properties often impart enhanced potency,
metabolic stability, and desirable pharmacokinetic profiles to parent compounds. The
enantioselective synthesis of these chiral cyclopropanes is, therefore, a critical endeavor in
modern organic chemistry and drug development. Among the various synthetic strategies, the
catalytic asymmetric cyclopropanation of alkenes with diazo compounds stands out as one of
the most powerful and versatile methods.[3][4]

This guide provides a comparative analysis of the predominant classes of chiral catalysts
employed for this transformation. We will delve into the mechanistic nuances, performance
characteristics, and practical considerations of each catalyst family, supported by experimental
data, to empower researchers in selecting the optimal catalytic system for their specific
synthetic challenges.

The Landscape of Chiral Cyclopropanation
Catalysts
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The field of asymmetric cyclopropanation is dominated by transition metal catalysts, with
rhodium, copper, cobalt, and iron complexes being the most extensively studied and applied.
More recently, organocatalysis has also emerged as a viable and often complementary
approach.[2][5] The choice of catalyst is dictated by several factors, including the nature of the
alkene and diazo reagent, the desired level of stereocontrol (diastereo- and enantioselectivity),
and practical considerations such as catalyst loading, cost, and operational simplicity.

Dirhodium(ll) Catalysts: The Workhorses of Asymmetric
Cyclopropanation

Dirhodium(ll) tetracarboxylates and tetracarboxamidates are arguably the most successful and
widely used catalysts for asymmetric cyclopropanation.[6][7][8] These paddlewheel complexes
efficiently catalyze the decomposition of diazo compounds to generate transient rhodium-
carbene intermediates, which then undergo cyclopropanation with a broad range of alkenes.

Mechanism and Origin of Enantioselectivity: The catalytic cycle begins with the coordination of
the diazo compound to an axial site of the dirhodium(ll) complex, followed by the extrusion of
dinitrogen to form a rhodium-carbene species. The alkene then approaches this electrophilic
carbene, leading to the formation of the cyclopropane ring and regeneration of the catalyst. The
chirality of the ligands surrounding the rhodium centers dictates the facial selectivity of the
alkene approach, thereby controlling the enantiomeric outcome of the reaction. For instance,
catalysts with D2-symmetric arrangements of chiral ligands create a well-defined chiral pocket
that effectively shields one face of the carbene intermediate.[7]

Performance and Scope: Chiral dirhodium(ll) catalysts, such as those derived from N-
arylsulfonylprolinates (e.g., Rh2(S-DOSP)4) and other chiral carboxylic acids, consistently
deliver high yields and exceptional levels of enantioselectivity (often >90% ee) for the
cyclopropanation of styrenes and other electron-rich olefins with donor/acceptor diazoacetates.
[6][7][9] They are known for their high turnover numbers, allowing for very low catalyst loadings
(down to 0.001 mol %).[6]

Table 1. Comparative Performance of Representative Dirhodium(ll) Catalysts
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Alkene Diazo . . ee (trans) Referenc
Catalyst Yield (%) (trans:cis
Substrate Reagent | (%) e
Methyl
Rh2(S- .
Styrene phenyldiaz  >95 >95:5 >98 [6]19]
DOSP)4
oacetate
Methyl 2-
Rh2(S- _
Styrene naphthyldi 92 93:7 97 [9]
PTAD)4
azoacetate
Ethyl
Rh2(S-p- .
Styrene diazoacetat 95 - 99 [6]
Ph-TPCP)4
e
Methyl
Rh2(S- .
1-Octene phenyldiaz 85 80:20 90 [10]
PTTL)4

oacetate

Copper Catalysts: A Versatile and Cost-Effective
Alternative

Copper complexes bearing chiral ligands, particularly those with C2 symmetry such as
bis(oxazolines) (BOX) and Schiff bases, are another cornerstone of asymmetric
cyclopropanation.[3][11][12][13] They offer a more economical alternative to rhodium catalysts
while often providing comparable levels of stereocontrol.

Mechanism and Origin of Enantioselectivity: Similar to rhodium, the reaction proceeds through
a copper-carbene intermediate. The chiral ligand environment around the copper center
creates a steric and electronic bias that directs the incoming alkene to approach from a specific
face, leading to high enantioselectivity. The nature of the ligand, the counterion, and the solvent
can all significantly influence the stereochemical outcome.[14]

Performance and Scope: Copper/BOX and related systems are highly effective for the
cyclopropanation of a wide variety of olefins, including terminal, 1,1-disubstituted, and 1,2-
disubstituted alkenes.[3][15] They are particularly well-suited for reactions with acceptor-
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substituted diazo compounds like ethyl diazoacetate. High diastereo- and enantioselectivities
are routinely achieved, often exceeding 95% ee.[13][15]

Table 2: Performance of Representative Copper Catalysts

dr

Catalyst Alkene Diazo . . ee (trans) Referenc
Yield (%) (trans:cis
System Substrate Reagent | (%) e
Ethyl
Cu(l)-BOX Styrene diazoacetat 95 72:28 99 [13]
e
cis-1,2- Methyl
Cu(h- . .
Dihydronap nitrodiazoa 97 >99:1 98 [15]
SaBOX
hthalene cetate
1,1- Ethyl
Cu(ll)- ] ]
) Diphenylet  diazoacetat 90 - 98.6 [16]
Schiff Base
hene e
Cu(OTf)2-
Ethyl
Aza-BOX .
) N Styrene diazoacetat 85 60:40 90 [17]
(immobilize
e
d)

Cobalt Catalysts: Enabling Radical Pathways

Cobalt(ll) complexes, particularly those based on chiral porphyrins and salen-type ligands,
have emerged as powerful catalysts for asymmetric cyclopropanation, often proceeding
through a distinct stepwise radical mechanism.[18][19][20][21] This alternative pathway
provides access to unique reactivity and selectivity profiles.

Mechanism and Origin of Enantioselectivity: In contrast to the concerted mechanism of rhodium
and copper catalysts, Co(ll)-based metalloradical catalysis involves the initial formation of a
cobalt(lll)-carbene radical intermediate.[18][21] This species then undergoes a stepwise radical
addition to the alkene, followed by ring closure to afford the cyclopropane product. The D2-
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symmetric chiral porphyrin ligands create a well-defined chiral environment that effectively
controls the stereochemistry of the radical addition and subsequent ring-closing steps.[22]

Performance and Scope: Cobalt-porphyrin catalysts are highly effective for the
cyclopropanation of a broad range of olefins, including electron-deficient alkenes, which can be
challenging substrates for more electrophilic rhodium and copper carbenes.[19][21][23] They
often exhibit excellent diastereoselectivity and enantioselectivity.[19][22] A notable advantage of
some cobalt-catalyzed systems is their ability to operate efficiently without the need for slow
addition of the diazo compound, minimizing the formation of carbene dimers.[20]

Table 3: Performance of Representative Cobalt Catalysts

dr
Alkene Diazo . . ee (trans) Referenc
Catalyst Yield (%) (trans:cis
Substrate Reagent | (%) e
Succinimid
[
[Co(P1)] Styrene y. 96 >99:1 99 [19]
diazoacetat
e
Phenylsulf
onyl
[Co(P6)] Styrene ] 98 >99:1 929 [22][23]
diazometh
ane
o Ethyl
[Co(D2- Acrylonitril _
diazoacetat 85 90:10 95 [18]
Por*)] e
e
2,2-
(PDNCoBr 1,3- )
] Dichloropro 95 - up to 45 [1]
2 Butadiene
pane

Iron Catalysts: A Sustainable Approach

Iron, being an earth-abundant and non-toxic metal, represents a highly attractive and
sustainable alternative to precious metal catalysts. Chiral iron complexes have demonstrated
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significant promise in asymmetric cyclopropanation.[24][25][26]

Mechanism and Origin of Enantioselectivity: Iron-catalyzed cyclopropanations can proceed
through either a concerted carbene transfer mechanism or a stepwise radical pathway,
depending on the nature of the iron complex and the reactants.[27][28] Chiral ligands, such as
spiro bisoxazolines, coordinate to the iron center and create a chiral environment that directs
the stereochemical outcome of the reaction.[24][25]

Performance and Scope: Chiral iron catalysts have shown high efficiency in both intramolecular
and intermolecular cyclopropanations.[24][25] They can provide excellent yields and high levels
of enantioselectivity, particularly for the cyclopropanation of styrenes and other activated
olefins.[26] The development of iron-based metalloradical catalysis further expands the scope
and utility of these environmentally benign catalysts.[27][28]

Table 4: Performance of Representative Iron Catalysts

dr
Catalyst Alkene Diazo ) . Referenc
Yield (%) (trans:cis  ee (%)
System Substrate Reagent ) e
) Indole
Fe(Il)-Spiro o
) ) derivative a-Aryl-o-
Bisoxazolin ] ] up to 99 up to 97 [24]
(intramolec  diazoester
e
ular)
Fe(lll)- Ethyl
Chiral Styrene diazoacetat 91 99:1 87 [26]
Porphyrin e
a_
Fe(ll)- _
) Trifluorome
Amidoporp  Styrene ] 95 >20:1 98 [28]
] thyldiazom
hyrin
ethane

Organocatalysis: A Metal-Free Paradigm

In recent years, organocatalysis has emerged as a powerful strategy for asymmetric
cyclopropanation, offering a metal-free alternative that often operates under mild conditions.[2]
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[5][29][30] These reactions typically proceed through Michael-initiated ring closure (MIRC)
pathways.[30][31]

Mechanism and Origin of Enantioselectivity: Chiral amines, such as prolinol derivatives, can
activate a,-unsaturated aldehydes or ketones through the formation of chiral iminium or
enamine intermediates.[5][29] These activated species then undergo a conjugate addition with
a suitable nucleophile (the carbene precursor equivalent), followed by an intramolecular
cyclization to afford the cyclopropane product. The stereochemistry is controlled by the chiral
catalyst, which dictates the facial selectivity of the initial Michael addition.[2][29]

Performance and Scope: Organocatalytic cyclopropanation has proven effective for a range of
a,B-unsaturated carbonyl compounds and various stabilized ylides or bromomalonates as the

C1 source.[5][29] Excellent diastereo- and enantioselectivities can be achieved, often with the
formation of multiple stereocenters in a single step.[2][32]

Table 5: Performance of Representative Organocatalysts

Catalyst Substrates Yield (%) dr ee (%) Reference
Cinnamone
derivative +
Chiral N
o Stabilized up to 68 >95:5 67-93 [5]
Diamine ]
sulfonium
ylide
a,B-
Diphenylproli Unsaturated
nol TMS aldehyde + up to 95 >30:1 90-98 [29]
ether Bromomalon
ate
Isochromene
Chiral
) acetal +
Phosphoric ] ) up to 99 >20:1 up to 99 [2]
_ Vinylboronic
Acid )
acid

Experimental Protocols
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Representative Protocol for Rhodium-Catalyzed
Asymmetric Cyclopropanation

This protocol is a general procedure for the cyclopropanation of styrene with a diazoacetate
using a chiral dirhodium(ll) catalyst.

Materials:

Chiral dirhodium(ll) catalyst (e.g., Rh2(S-DOSP)4) (0.1-1.0 mol%)

Styrene (1.0 mmol, 1.0 equiv), freshly distilled

Diazoacetate (e.g., ethyl diazoacetate) (1.2 mmol, 1.2 equiv)

Anhydrous solvent (e.g., dichloromethane or pentane)

Procedure:

To a flame-dried Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), add the
chiral dirhodium(ll) catalyst.

e Add the anhydrous solvent (e.g., 5 mL) and stir to dissolve the catalyst.

e Add the freshly distilled styrene to the catalyst solution.

e Prepare a solution of the diazoacetate in the anhydrous solvent (e.g., 2 mL).

e Using a syringe pump, add the diazoacetate solution to the reaction mixture over a period of
4-8 hours. Slow addition is crucial to maintain a low concentration of the diazo compound
and minimize the formation of side products.[33]

e Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GC).

e Upon completion, concentrate the reaction mixture under reduced pressure.

» Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl
acetate gradient) to afford the desired cyclopropane.
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« Determine the yield, diastereomeric ratio (dr), and enantiomeric excess (ee) by *H NMR
spectroscopy and chiral HPLC or GC analysis.[33]

Visualization of Catalytic Cycles

Catalytic Cycle for Dirhodium(ll)-Catalyzed
Cyclopropanation

Cyclopropane

Diazo Compound (R-CHN2)

Rh2(L*)4

+ R-CHN2
- N2
Rh-Carbene |<— Rh2(L)4

Click to download full resolution via product page

Caption: Simplified catalytic cycle for dirhodium(ll)-catalyzed cyclopropanation.

Stepwise Radical Mechanism in Cobalt(ll)-Porphyrin
Catalyzed Cyclopropanation
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Caption: Stepwise radical mechanism for cobalt(ll)-porphyrin catalyzed cyclopropanation.

Conclusion

The asymmetric cyclopropanation reaction is a testament to the power of chiral catalysis.
Dirhodium(ll) and copper-based catalysts remain the most reliable and broadly applicable
systems, consistently delivering high levels of stereocontrol for a wide range of substrates.
Cobalt and iron catalysts offer exciting alternatives, often operating through distinct radical
mechanisms that open up new avenues of reactivity, particularly for challenging electron-
deficient olefins. Furthermore, the emergence of organocatalysis provides a valuable metal-free
approach. The choice of the optimal catalyst will ultimately depend on the specific molecular
target and the desired reaction characteristics. A thorough understanding of the mechanistic
underpinnings and performance metrics of each catalyst class, as outlined in this guide, is
paramount for the successful design and execution of enantioselective cyclopropanation
reactions.
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